1,1-Dimethylpropyltrichlorosilane

• Molecular Formula: C5H11Cl3Si
• Molecular Weight: 205.6 g/mol
• IUPAC Name: trichloro(2-methylbutan-2-yl)silane
• InChI: InChI=1S/C5H11Cl3Si/c1-4-5(2,3)9(6,7)8/h4H2,1-3H3
• InChI Key: OEELDHAHTLRXAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)[Si](Cl)(Cl)Cl

Description

1,1-Dimethylpropyltrichlorosilane is an organosilicon compound characterized by a trichlorosilane group (-SiCl₃) attached to a branched alkyl chain (1,1-dimethylpropyl). Organosilanes of this class are typically used as coupling agents in silicone polymers, surface modifiers, or intermediates in organic synthesis due to their reactivity with hydroxyl groups and moisture .

Comparison with Similar Compounds

Structural and Substituent Analysis

The reactivity and applications of trichlorosilanes are heavily influenced by their organic substituents. Below is a comparative analysis based on substituent groups:

Compound	Substituent Group	CAS Number	Molecular Weight (g/mol)	Key Structural Feature
1,1-Dimethylpropyltrichlorosilane	1,1-Dimethylpropyl	Not listed	~182.6 (estimated)	Branched alkyl chain
Methyltrichlorosilane	Methyl	75-79-6	149.48	Short alkyl chain
3-Chloropropyltrichlorosilane	3-Chloropropyl	2550-06-3	212.0	Chlorine-terminated linear chain
3-Isocyanatopropylmethyldichlorosilane	3-Isocyanatopropyl/methyl	17070-69-8	212.6	Dual functional groups (isocyanate, methyl)

Key Observations :

• Branched vs.
• Functional Groups : Chlorine or isocyanate substituents (e.g., 3-chloropropyl or 3-isocyanatopropyl groups) enable secondary reactions, such as nucleophilic substitution or crosslinking, which are absent in simpler alkyl-substituted silanes like methyltrichlorosilane .

Physical and Chemical Properties

While direct data for this compound is unavailable, trends can be inferred from analogs:

Property	Methyltrichlorosilane	3-Chloropropyltrichlorosilane	This compound (Estimated)
Boiling Point (°C)	66–67	196–198	~150–170 (higher due to branching)
Hydrolysis Reactivity	Rapid (forms HCl and silanol)	Moderate (slower due to Cl group)	Slower (steric hindrance from branched chain)
Thermal Stability	Low	Moderate	Higher (branched chains resist degradation)

Hydrolysis Mechanism: Trichlorosilanes react with water to release HCl and form silanols. The branched 1,1-dimethylpropyl group likely slows hydrolysis compared to methyltrichlorosilane, similar to how chloropropyl groups moderate reactivity .